3-benzyl-N-(2,4-dimethylphenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-benzyl-N-(2,4-dimethylphenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C23H22N4O3/c1-14-9-10-18(15(2)11-14)24-21(28)17-13-26(3)20-19(17)25-23(30)27(22(20)29)12-16-7-5-4-6-8-16/h4-11,13H,12H2,1-3H3,(H,24,28)(H,25,30)
• InChI Key: JFXPQJURVJBKTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CN(C3=C2NC(=O)N(C3=O)CC4=CC=CC=C4)C)C
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.4 g/mol

Description

This compound belongs to the class of organic compounds known as pyrimidines and pyrimidine derivatives. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Molecular Structure Analysis

The molecular structure of pyrimidines is characterized by a six-membered ring with two nitrogen atoms at positions 1 and 3. The specific substitutions on the ring would give the compound its unique properties.

Mechanism of Action

The mechanism of action of pyrimidines can vary widely depending on their specific structure and functional groups. Some pyrimidines exhibit anti-inflammatory effects, attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Future Directions

Research into pyrimidines is ongoing, with many potential applications in pharmacology due to their wide range of biological activities. Future research may focus on the development of new pyrimidines with enhanced activities and minimal toxicity.